Cas no 861433-56-9 ({3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol)

• Product Name: {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol
• CAS No: 861433-56-9
• MF: C₁₆H₁₇FO₃
• MW: 276.302788496017
• CID: 6783659
• PubChem ID: 964390
• Update Time: 2025-06-15

{3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• 861433-56-9
• {3-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol
• [3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]methanol
• AKOS000248959
• VS-12747
• starbld0023564
• STL428395
• CS-0362927
• BBL034914
• (3-Ethoxy-4-((4-fluorobenzyl)oxy)phenyl)methanol
• {3-ETHOXY-4-[(4-FLUOROPHENYL)METHOXY]PHENYL}METHANOL
• {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol

• Inchi： 1S/C16H17FO3/c1-2-19-16-9-13(10-18)5-8-15(16)20-11-12-3-6-14(17)7-4-12/h3-9,18H,2,10-11H2,1H3
• InChI Key： WFDOBYSHRSUIHP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC(CO)=CC=1OCC

Computed Properties

• Exact Mass: 276.11617256g/mol
• Monoisotopic Mass: 276.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Additional information on {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol

Comprehensive Overview of {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol (CAS No. 861433-56-9)

{3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol, with the CAS number 861433-56-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethoxy group, a fluorobenzyl ether, and a phenylmethanol moiety. These structural elements contribute to its potential therapeutic applications and have been the subject of extensive studies in recent years.

The chemical structure of {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol is particularly noteworthy due to its combination of aromatic and aliphatic functionalities. The presence of the ethoxy group enhances the compound's solubility and stability, while the fluorobenzyl ether moiety introduces important electronic and steric effects that can influence its biological activity. The phenylmethanol group, on the other hand, provides a hydroxyl functionality that can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its pharmacological properties.

In terms of synthesis, {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol can be prepared through a multi-step process involving the protection and deprotection of functional groups, as well as selective substitution reactions. One common synthetic route involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 4-fluorobenzyl bromide in the presence of a base, followed by reduction to form the final alcohol product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

Recent research has focused on the biological activity and potential therapeutic applications of {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects have potential implications for the treatment of oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Additionally, {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in inflammatory conditions such as arthritis and inflammatory bowel disease.

The compound has also shown promise in preclinical studies for its antitumor activity. Research has indicated that {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings have led to further investigations into its potential as a novel anticancer agent.

Beyond its direct biological effects, {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol has been explored as a lead compound for drug discovery efforts. Its unique structural features make it an attractive scaffold for the development of more potent and selective derivatives with enhanced pharmacological profiles. Ongoing research is focused on optimizing its structure to improve its bioavailability, metabolic stability, and target specificity.

In conclusion, {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol (CAS No. 861433-56-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an important subject of ongoing studies aimed at developing new therapeutic agents for various diseases. As research continues to advance, it is likely that this compound will play a significant role in future drug discovery efforts.